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Compound of Interest

Compound Name: 4-Bromo-2,6-dimethylanisole

Cat. No.: B076157 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, spectral, and synthetic

aspects of 4-Bromo-2,6-dimethylanisole (CAS No. 14804-38-7), a halogenated aromatic

compound with potential applications as an intermediate in organic synthesis.

Core Physical and Chemical Properties
4-Bromo-2,6-dimethylanisole is a substituted anisole characterized by a bromine atom at the

para position and two methyl groups ortho to the methoxy group. Its physical and chemical

properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₉H₁₁BrO [1][2][3]

Molecular Weight 215.09 g/mol [2][3]

Appearance Colorless to pale yellow liquid [4][5]

Boiling Point 117-120 °C at 13 mmHg

Density 1.347 g/mL at 25 °C

Refractive Index (n20/D) 1.5450

Flash Point >110 °C (>230 °F) - closed cup

InChI Key
MMARFGDTMJBIBK-

UHFFFAOYSA-N

SMILES COc1c(C)cc(Br)cc1C

Spectral Data
Detailed spectral data is crucial for the identification and characterization of 4-Bromo-2,6-
dimethylanisole.

¹H-NMR Spectroscopy
The ¹H-NMR spectrum of 4-Bromo-2,6-dimethylanisole is characterized by three distinct

singlets, corresponding to the aromatic protons, the methoxy protons, and the methyl protons.

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

7.13 s 2H Ar-H

3.70 s 3H -OCH₃

2.25 s 6H Ar-CH₃

Note: Spectrum obtained in CDCl₃. Data sourced from reference[6].
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Experimental Protocols
A viable method for the synthesis of 4-Bromo-2,6-dimethylanisole is the electrophilic

bromination of 2,6-dimethylanisole. The use of N-Bromosuccinimide (NBS) in acetonitrile

provides a mild and regiospecific approach to achieving the desired product.[6]

Synthesis of 4-Bromo-2,6-dimethylanisole from 2,6-
Dimethylanisole
This protocol outlines a general procedure for the nuclear bromination of 2,6-dimethylanisole

using NBS in acetonitrile.

Materials:

2,6-Dimethylanisole

N-Bromosuccinimide (NBS)

Acetonitrile (CH₃CN)

Sodium thiosulfate (Na₂S₂O₃) solution (e.g., 10% aqueous)

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Dichloromethane (CH₂Cl₂) or other suitable extraction solvent

Round-bottom flask

Magnetic stirrer

Separatory funnel

Rotary evaporator
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Procedure:

In a round-bottom flask, dissolve 2,6-dimethylanisole (1 equivalent) in acetonitrile.

To the stirred solution, add N-Bromosuccinimide (1.0-1.1 equivalents) portion-wise at room

temperature.

Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material

is consumed.

Upon completion, quench the reaction by adding an aqueous solution of sodium thiosulfate

to consume any unreacted bromine.

Remove the acetonitrile under reduced pressure using a rotary evaporator.

To the residue, add water and extract the product with dichloromethane (3x).

Combine the organic layers and wash sequentially with saturated sodium bicarbonate

solution and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate under reduced pressure to yield the crude product.

Purify the crude 4-Bromo-2,6-dimethylanisole by column chromatography on silica gel or

by distillation under reduced pressure.

Logical Workflow for Synthesis:
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Caption: Synthetic workflow for 4-Bromo-2,6-dimethylanisole.

Potential Applications in Drug Development and
Research
While specific biological activities for 4-Bromo-2,6-dimethylanisole are not widely

documented, its structure as a polysubstituted aromatic compound makes it a valuable

intermediate in medicinal chemistry. Halogenated aromatic rings are common motifs in

pharmaceutical compounds, and the bromine atom can be readily functionalized through

various cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira) to build more complex

molecular architectures. This allows for the exploration of structure-activity relationships in drug

discovery programs.

Potential Functionalization Pathways:
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Caption: Potential cross-coupling reactions of 4-Bromo-2,6-dimethylanisole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b076157#physical-and-spectral-data-of-4-bromo-2-6-
dimethylanisole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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